Cas no 61370-80-7 (Aspulvinone I)

Aspulvinone I structure
Aspulvinone I structure
Product name:Aspulvinone I
CAS No:61370-80-7
MF:C22H20O5
MW:364.3912
CID:2060124
PubChem ID:90474109

Aspulvinone I Chemical and Physical Properties

Names and Identifiers

    • Aspulvinone I
    • 4-Hydroxy-5-[(Z)-[4-hydroxy-3-(3-methyl-2-butenyl)phenyl]methylene]-3-(4-hydroxyphenyl)furan-2(5H)-one
    • 4-hydroxy-5-[[4-hydroxy-3-(3-methylbut-2-enyl)phenyl]methylidene]-3-(4-hydroxyphenyl)furan-2-one
    • UNII-5SN8YNA55X
    • 61370-80-7
    • DB-295353
    • (5Z)-4-Hydroxy-5-((4-hydroxy-3-(3-methylbut-2-enyl)phenyl)methylene)-3-(4-hydroxyphenyl)furan-2-one
    • 5SN8YNA55X
    • 2(5H)-Furanone, 4-hydroxy-5-((4-hydroxy-3-(3-methyl-2-butenyl)phenyl)methylene)-3-(4-hydroxyphenyl)-, (5Z)-
    • Aspulvinone-i
    • 4-Hydroxy-5-[(z)-[4-hydroxy-3-(3-methyl-2-butenyl)phenyl ]methylene]-3-(4-hydroxyphenyl)furan-2(5h)-one
    • 2(5H)-Furanone, 4-hydroxy-5-((4-hydroxy-3-(3-methyl-2-buten-1-yl)phenyl)methylene)-3-(4-hydroxyphenyl)-, (5Z)-
    • 2(5H)-Furanone, 4-hydroxy-5-((4-hydroxy-3-(3-methyl-2-butenyl)phenyl)methylene)-3-(4-hydroxyphenyl)-, (Z)-
    • Inchi: InChI=1S/C22H7O5/c1-13(2)3-5-16-11-14(4-10-18(16)24)12-19-21(25)20(22(26)27-19)15-6-8-17(23)9-7-15/h4,6-11H
    • InChI Key: VEOKAYBCCTYQNI-UHFFFAOYSA-N
    • SMILES: [#6]\[#6](-[#6])=[#6]/[#6]-c1cc(\[#6]=[#6]-2/[#8]-[#6](=O)-[#6](=[#6]-2-[#8])-c2ccc(-[#8])cc2)ccc1-[#8] |c:13|

Computed Properties

  • Exact Mass: 364.13107373Da
  • Monoisotopic Mass: 364.13107373Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 4
  • Complexity: 648
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 87Ų

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